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Compound of Interest

Compound Name: Clazamycin B

CAS No.: 71774-49-7

Cat. No.: B1669159 Get Quote

Executive Safety Summary
WARNING:Clazamycin B (Antibiotic 354) is a pyrrolizidine antitumor antibiotic. It is distinct

from the common antibacterial Clindamycin. Do not confuse the two.

Clazamycin B is a potent cytotoxic agent with a mechanism of action involving DNA alkylation

via an azacyclooctenone intermediate. It acts as a genotoxin and hepatotoxin. Unlike standard

antibiotics, it poses significant occupational exposure risks (carcinogenicity/mutagenicity) at low

concentrations.

Core Directive: Treat Clazamycin B as a SafeBridge Category 4 compound (High Potency

Active Pharmaceutical Ingredient - HPAPI). All handling must occur within a contained

environment to prevent inhalation or dermal absorption.

Risk Assessment & Mechanism of Toxicity
To understand why we use specific PPE, we must understand the molecule's behavior.

Chemical Class: Pyrrolizidine Alkaloid (Epimer of Clazamycin A).

Mechanism of Action (MoA): Clazamycin B is unstable in aqueous solutions, undergoing

reversible epimerization to Clazamycin A. This interconversion proceeds through a reactive

azacyclooctenone intermediate.[1] This intermediate is highly electrophilic and is capable of
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alkylating DNA, which drives its antitumor activity but also its profound genotoxicity to the

handler.

Target Organs: Liver (hepatotoxicity is a hallmark of pyrrolizidines), Lungs (pneumotoxicity),

and rapidly dividing cells (bone marrow).

Hazard Class Risk Level Critical Control Point

Acute Toxicity High
Inhalation of powder;

accidental injection.

Genotoxicity High
Direct DNA alkylation; barrier

protection is non-negotiable.

Reproductive Toxicity Suspected
Teratogenic potential due to

DNA interference.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient. The following system is required for all manipulations of

dry powder or concentrated stock solutions (>1 mg/mL).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Specification Rationale

Respiratory

PAPR (Powered Air Purifying

Respirator) or N95/P100 (Fit-

tested)

Prevents inhalation of

aerosolized particulates during

weighing. Surgical masks offer

zero protection against

cytotoxic aerosols.

Hand Protection Double Gloving (Nitrile/Nitrile)

Outer Glove: 5-8 mil Extended

Cuff (taped to gown). Inner

Glove: 4-5 mil Standard Nitrile

(inspection layer). Why?

Visualizes breaches; creates a

sacrificial layer for doffing.

Body Protection
Tyvek® or Polyethylene-

Coated Gown

Must be impervious to liquids

and particulates. Rear-closing

with sealed seams. Cotton lab

coats absorb spills and hold

toxins against the skin.

Eye/Face Chemical Splash Goggles

Face shield required if working

outside a BSC (not

recommended).

Footwear Shoe Covers (Booties)

Prevents tracking of cytotoxic

dust out of the containment

zone.

Operational Protocol: Weighing & Solubilization
Objective: Prepare a stock solution without contaminating the lab environment.

Prerequisites:

Engineering Control: Class II, Type B2 Biological Safety Cabinet (BSC) or Compounding

Aseptic Containment Isolator (CACI). Do not use a horizontal laminar flow hood (blows dust

at operator).
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Solvent: DMSO (Dimethyl sulfoxide) is preferred for stock preparation due to stability.

Aqueous solutions degrade/epimerize rapidly.

Step-by-Step Workflow
Preparation:

Turn on BSC 15 minutes prior to purge air.

Line the work surface with plastic-backed absorbent pads (absorbent side up).

Pre-wet a Kimwipe with 10% bleach (sodium hypochlorite) for immediate spill response.

Weighing (The Critical Step):

Note: Clazamycin B is often electrostatic. Use an anti-static gun if available.

Place the analytical balance inside the BSC.

Open the source vial only inside the BSC.

Weigh the solid into a pre-tared amber glass vial (protect from light).

Do not return excess powder to the source vial. Discard excess as hazardous waste.

Solubilization:

Add DMSO gently down the side of the vial to minimize aerosolization.

Cap the vial tightly before vortexing.

Vortex inside the BSC.

Wipe the exterior of the vial with a detergent-dampened wipe before removing it from the

BSC.

Decontamination:

Wipe down the balance and work surface with 10% bleach followed by 70% ethanol.
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Seal all solid waste (gloves, pads, wipes) in a dedicated "Cytotoxic Waste" bag inside the

hood before removal.

Visualizing the Safety Workflow
The following diagram illustrates the logical flow of handling Clazamycin B to minimize

exposure risk.
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Start: Clazamycin B Handling

PPE Verification
(Double Nitrile, Tyvek, N95/PAPR)

Enter Containment Zone
(BSC Class II Type B2)

Material State?

Solid Powder Handling
(High Inhalation Risk)

Powder

Liquid Handling
(Absorption Risk)

Solution

Weighing Protocol
- Anti-static measures
- Closed vial transfer

Solubilization (DMSO)
- Add solvent to powder
- Cap before vortexing

Decontamination
- 10% Bleach Wipe

- Seal Waste in Hood

Safe Storage / Exit
(-20°C, Amber Vial)
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Caption: Logical workflow for containment and processing of Clazamycin B, prioritizing

exposure control at high-risk transition points.

Emergency Response & Disposal
Spill Response

Evacuate: Alert nearby personnel.

Isolate: Do not re-enter without full PPE (including respiratory protection).

Neutralize:

Cover spill with absorbent pads.

Apply 10% Sodium Hypochlorite (Bleach). The oxidative power of bleach helps degrade

the pyrrolizidine core structure.

Allow 15 minutes of contact time.

Collect waste into a rigid cytotoxic waste container.

Disposal
Never dispose of Clazamycin B down the drain.

All waste (vials, tips, PPE) must be incinerated at >1000°C via a licensed hazardous waste

contractor. Label clearly: "Cytotoxic/Genotoxic Waste - Incinerate Only."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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